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Chemical Profile and Key characteristics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nadph tetrasodium salt

CAS No.: 2646-71-1

Cat. No.: S649674

The table below summarizes the fundamental chemical and physical properties of NADPH tetrasodium

salt:
Property Description
CAS Number 2646-71-1 [1] [2] [3]
Chemical C({21)H({26})N({7})Na({4})O({17})P{3}) [1] [2] [4]
Formula
Molecular 833.35 g/mol [1] [2] [4]
Weight
Synonyms B-NADPH; NADPH (sodium salt); Nicotinamide adenine dinucleotide phosphate

(reduced form) [1] [2]
Physical Form Yellow solid [4] [3]
Purity Typically 290% to 295% (HPLC/enzymatic) [2] [3]

Solubility Highly soluble in water (e.g., 50 mg/mL) [3]. Also soluble in DMSO [4].

Biological Functions and Research Applications
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NADPH tetrasodium salt is indispensable in maintaining cellular redox balance and facilitating crucial
metabolic pathways. The following diagram illustrates its core functions and the interconnected pathways it

supports:
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The primary roles of NADPH tetrasodium salt in research include:

e Cofactor in Enzyme Studies: It is widely used as an essential electron donor in in vitro studies of
dehydrogenase and reductase enzymes [2]. For instance, it is a key reagent in microsomal assays to
evaluate the metabolic stability of drug candidates [3].

e Cancer Metabolism Research: Cancer cells undergo metabolic reprogramming and become highly
dependent on NADPH networks for their antioxidant capacity and rapid proliferation, making NADPH
a compound of interest in cancer therapeutic development [5].

e Biocatalysis and Synthesis: It is employed in enzymatic synthesis, such as in the production of
chiral alcohols and enantiomerically pure active pharmaceutical ingredients (APIs) through
asymmetric bioreduction [1].
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Experimental Protocols and Usage

This section outlines practical methodologies for using NADPH tetrasodium salt in research settings, based

on cited literature.

In Vitro Cell Culture Model

A study investigating excitotoxicity used NADPH tetrasodium salt in primary cortical neurons [4]:

¢ Objective: To assess the protective effect of NADPH against Kainic acid (KA)-induced neuronal
damage.

e Procedure:
o Pretreatment: Neurons were pretreated with NADPH tetrasodium salt (2.5-10 pM) for 1-8

hours.
o Challenge: Cells were then treated with Kainic acid (100 pM) for 8 hours.

o Viability Assay: Cell viability was measured using a CCK-8 assay.
¢ Result: NADPH pretreatment at 10 uM for 4 or 8 hours significantly promoted neuronal survival
against KA-induced damage [4].

In Vivo Anhimal Model

The same study extended its findings to an in vivo rat model [4]:

¢ Objective: To examine the effects of NADPH on KA-induced excitotoxicity in vivo.

e Procedure:
o Animal Model: KA-induced rats were used.
o Dosing: NADPH tetrasodium salt (1-2 mg/kg in saline) was administered intravenously once

a day for seven days.
¢ Result: NADPH treatment reduced the striatal lesion size, improved dyskinesia, and reversed KA-

induced glial cell activation [4].

Handling and Storage Information

Proper handling and storage are critical for maintaining the stability and efficacy of this reagent.
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Aspect Specification

Storage -20°C [4] [3]

Temperature

Storage Desiccated (hygroscopic); store under nitrogen; keep away from direct sunlight
Conditions and moisture [4] [3].

Stability in Reconstituted solutions can be aliquoted and stored at -20°C, remaining stable
Solution for up to 2 months [3].

| Safety (GHS) | Signal Word: Warning Hazard Statements: H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation) [1]. |

Research Context and Market Trends

NADPH tetrasodium salt is a cornerstone reagent in life science research, and its demand is growing in

tandem with advancements in biotechnology [6] [7]. The market growth is driven by:

¢ Rising Demand: Increased usage in pharmaceutical formulations, nutraceuticals, and research into
chronic diseases like cancer and neurodegenerative disorders [6].

e Technological Advancements: Its role is expanding in areas like precision medicine, biocatalysis for
green chemistry, and Al-driven drug discovery [7].

¢ Regional Expansion: While North America is a significant market, emerging economies in the Asia-
Pacific region are contributing substantially to market expansion due to growing healthcare
infrastructure and biotech investments [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.scbt.com/p/nadph-tetrasodium-salt-2646-71-1
https://www.sigmaaldrich.com/US/en/product/mm/481973
https://www.targetmol.com/compound/nadph%20tetrasodium%20salt
https://www.chemicalbook.com/article/nadph-tetrasodium-salt-introduction-and-application.htm
https://www.linkedin.com/pulse/north-america-nadph-tetrasodium-salt-market-application-txlzc/
https://www.linkedin.com/pulse/nadph-tetrasodium-salt-market-rise-creativecurrents-ia9qf
https://www.smolecule.com/products/b649674#what-is-nadph-tetrasodium-salt
https://www.smolecule.com/products/b649674#what-is-nadph-tetrasodium-salt
https://www.smolecule.com/products/b649674#what-is-nadph-tetrasodium-salt
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s649674?utm_src=pdf-bulk
https://www.smolecule.com/products/s649674?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s649674?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

